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Compound of Interest

Compound Name: 3-methylbenzoyl Fluoride

Cat. No.: B15395457

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 3-methylbenzoyl fluoride was not readily
available through public sources at the time of this guide's compilation. The following
information is a comprehensive technical summary based on the safety data of structurally
similar compounds, including benzoyl fluoride, 3-(trifluoromethyl)benzoyl fluoride, and various
isomers of methylbenzoyl chloride. This guide should be used for informational purposes and
as a preliminary risk assessment tool. It is imperative to obtain the specific SDS from the
supplier before any handling or use of 3-methylbenzoyl fluoride and to conduct a thorough
risk assessment for any specific experimental protocol.

Hazard Identification and Classification

Acyl fluorides, such as 3-methylbenzoyl fluoride, are generally classified as corrosive and
reactive compounds. Based on data from analogous substances, it is anticipated that 3-
methylbenzoyl fluoride would be classified as follows:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.

Corrosive to Metals: May be corrosive to metals.

Flammability: Combustible liquid.
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Hazard Statement Summary:

Hazard Class GHS Hazard Statement

) ] H314: Causes severe skin burns and eye
Skin Corrosion

damage.
Eye Damage H318: Causes serious eye damage.
Corrosive to Metals H290: May be corrosive to metals.

Physical and Chemical Properties

Quantitative data for 3-methylbenzoyl fluoride is not available. The table below presents data
for closely related compounds to provide an estimation of its properties.

. 4-Fluoro-3-
Benzoyl Fluoride[1] 3-Methylbenzoyl
Property . methylbenzoyl
[2] Chloride[3] _
chloride[4]
Molecular Formula C7H5FO C8H7CIO C8H6CIFO
Molecular Weight 124.11 g/mol 154.59 g/mol 172.58 g/mol
o Colorless to light
Appearance Colorless liquid - o
yellow liquid
- _ 129-133 °C /17
Boiling Point 160 °C 86 °C /5 mmHg
mmHg
Density 1.14 g/cm3 1.173 g/mL at 25 °C 1.215 g/mL at 25 °C
Flash Point - - 98 °C (closed cup)

Toxicological Information

Specific toxicological data for 3-methylbenzoyl fluoride is not available. The primary
toxicological concerns for acyl halides are their corrosive effects on skin, eyes, and the
respiratory tract. Inhalation may cause severe respiratory irritation and delayed pulmonary
edema.
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Experimental Protocols: Safe Handling and
Emergency Procedures

Given the anticipated hazards, stringent safety protocols must be implemented when working
with 3-methylbenzoyl fluoride. The following are general procedural guidelines derived from

information on analogous compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential.

Initiate Work with
3-Methylbenzoyl Fluoride
Verify Availability and
{Proper Function of PPE

Y \4 Y >
Wear Chemical Resistant Gloves Wear Chemical Safety Goggles Wear a Flame-Retardant ﬁ::/emai (;ert;ge?igg er:;cillt:ourn;al;:gg%
(e.g., Butyl rubber, Viton®) and a Face Shield Lab Coat and Closed-toe Shoes ?gr eF:nergenC)’/) use

;|

> Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Spill Response Protocol

In the event of a spill, a clear and immediate response is crucial to mitigate exposure and

environmental contamination.
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Spill of 3-Methylbenzoyl Fluoride Occurs

[Evacuate Immediate AreaD

)

Ensure Adequate Ventilation
(Fume Hood On)

Don Appropriate PPE
(Gloves, Goggles, Respirator if necessary)

Contain Spill with Inert Absorbent Material
(e.g., Vermiculite, Sand)

Neutralize with a Mild Base
(e.g., Sodium Bicarbonate Solution)
- Use with Caution -

}

Collect Absorbed Material into a
Labeled, Sealable Container

)

Decontaminate Spill Area
with a suitable solvent, followed by
soap and water.

Dispose of Waste as
Hazardous Chemical Waste

Report the Incident to
a Supervisor and EHS

Click to download full resolution via product page

Caption: Spill Response Workflow.
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First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention

immediately.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention

immediately.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation
respiration. If breathing is difficult, give oxygen.
Get medical attention immediately.
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Storage and Handling

Proper storage and handling are essential to maintain the stability of the compound and

prevent accidents.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed. Store in a corrosion-resistant container.

o Handling: Use only in a chemical fume hood. Avoid breathing vapor or mist. Avoid contact

with eyes, skin, and clothing. Wash hands thoroughly after handling.
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Logical Relationships: Hazard Mitigation

A logical approach to hazard mitigation involves a hierarchy of controls.

Fume Hood
Emergency Shower
Eyewash Station

Mitigated b; Standard Operating Procedures (SOPs)
{3-Methylbenzoyl Fluoride | Corrosive, Reactive} 8 2 @ngineering Controls | Administrative Controls | Personal Protective Equipment (PPED Chemical Hygiene Plan
Training

Gloves
Goggles
Face Shield
Lab Coat

Click to download full resolution via product page

Caption: Hazard Mitigation Hierarchy.

Conclusion

While a specific Safety Data Sheet for 3-methylbenzoyl fluoride is not readily available, a
review of analogous compounds highlights its potential as a corrosive and reactive substance.
All handling should be conducted by trained personnel in a controlled laboratory setting,
utilizing appropriate engineering controls, administrative procedures, and personal protective
equipment. Researchers, scientists, and drug development professionals must exercise caution
and adhere to the highest safety standards when working with this and other related acyl
halides. Always consult the supplier-provided SDS before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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